3-Bromo-5-(4-t-butylsulfamoylphenyl)phenol

• IUPAC Name: 4-(3-bromo-5-hydroxyphenyl)-N-tert-butylbenzenesulfonamide
• InChI: InChI=1S/C16H18BrNO3S/c1-16(2,3)18-22(20,21)15-6-4-11(5-7-15)12-8-13(17)10-14(19)9-12/h4-10,18-19H,1-3H3
• InChI Key: FGATXYGUMYSVMH-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)NS(=O)(=O)C1=CC=C(C=C1)C2=CC(=CC(=C2)Br)O
• Molecular Formula: C16H18BrNO3S
• Molecular Weight: 384.3 g/mol
• CAS No.: 1261948-17-7

Description

3-Bromo-5-(4-t-butylsulfamoylphenyl)phenol is an organic compound that features a bromine atom, a phenol group, and a t-butylsulfamoyl group attached to a phenyl ring

Preparation Methods

Synthetic Routes and Reaction Conditions

One common method involves the use of Suzuki–Miyaura coupling, which is a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction . This reaction typically employs palladium catalysts and boron reagents under mild and functional group-tolerant conditions.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-Bromo-5-(4-t-butylsulfamoylphenyl)phenol can undergo various chemical reactions, including:

Oxidation: The phenol group can be oxidized to form quinones.

Reduction: The bromine atom can be reduced to form the corresponding phenyl derivative.

Substitution: The bromine atom can be substituted with other functional groups through nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and chromium trioxide.

Reduction: Reducing agents such as lithium aluminum hydride or sodium borohydride can be used.

Substitution: Nucleophiles such as amines or thiols can be employed under basic conditions.

Major Products Formed

Oxidation: Quinones and related compounds.

Reduction: Phenyl derivatives.

Substitution: Various substituted phenyl derivatives depending on the nucleophile used.

Scientific Research Applications

3-Bromo-5-(4-t-butylsulfamoylphenyl)phenol has several applications in scientific research, including:

Chemistry: Used as a building block in organic synthesis and as a reagent in various chemical reactions.

Biology: Potential use in studying enzyme inhibition and protein interactions.

Medicine: Investigated for its potential therapeutic properties and as a lead compound in drug discovery.

Industry: Utilized in the development of advanced materials and chemical intermediates.

Mechanism of Action

The mechanism of action of 3-Bromo-5-(4-t-butylsulfamoylphenyl)phenol involves its interaction with specific molecular targets, such as enzymes or receptors. The phenol group can form hydrogen bonds with active sites, while the bromine atom and t-butylsulfamoyl group can enhance binding affinity and specificity. These interactions can modulate the activity of the target proteins and pathways involved.

Comparison with Similar Compounds

Similar Compounds

3-Bromo-5-(trifluoromethyl)phenol: Similar structure with a trifluoromethyl group instead of the t-butylsulfamoyl group.

3-Formylphenylboronic acid: Contains a formyl group and boronic acid functionality.

4-Formylphenylboronic acid: Similar to 3-Formylphenylboronic acid but with the formyl group in a different position.

Uniqueness

3-Bromo-5-(4-t-butylsulfamoylphenyl)phenol is unique due to the presence of the t-butylsulfamoyl group, which can impart distinct chemical and biological properties. This compound’s specific combination of functional groups allows for versatile applications and interactions that are not observed in its analogs.